Cas no 1971-83-1 (Phenol, 3-(3-bromopropyl)-)

• Product Name: Phenol, 3-(3-bromopropyl)-
• CAS No: 1971-83-1
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 2920300
• PubChem ID: 12648157
• Update Time: 2024-03-01

Phenol, 3-(3-bromopropyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-(3-bromopropyl)-

• Inchi： 1S/C9H11BrO/c10-6-2-4-8-3-1-5-9(11)7-8/h1,3,5,7,11H,2,4,6H2
• InChI Key： LNLVJOYNKHNXMX-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC(CCCBr)=C1

Computed Properties

• Exact Mass: 213.99933g/mol
• Monoisotopic Mass: 213.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids